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Compound of Interest

Compound Name: Val-gly

Cat. No.: B1587892

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Val-gly (valylglycine), a dipeptide composed of valine and glycine. While specific
hazard data for Val-gly is limited, a conservative approach based on standard laboratory
practices for non-hazardous chemical powders is recommended.

Personal Protective Equipment (PPE)

When handling Val-gly, particularly in its solid form, the primary objective is to prevent
inhalation of dust and to avoid direct contact with skin and eyes. The following table
summarizes the recommended PPE.
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PPE Category Recommended Equipment

Safety glasses with side shields or safety
Eye Protection goggles should be worn to protect against

splashes or airborne particles.

Chemical-resistant gloves, such as nitrile
] gloves, are recommended to prevent skin
Hand Protection )
contact. Gloves should be inspected before use

and disposed of properly after handling.[1][2]

A standard laboratory coat should be worn to
Body Protection protect street clothes and provide an additional

layer of protection against spills.[1][2]

In situations where dust may be generated, a
Respiratory Protection dust mask or a respirator may be necessary to

prevent inhalation.[3][4]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of Val-gly and the safety of the
laboratory environment.

Handling:

Handle Val-gly in a well-ventilated area to minimize the potential for dust accumulation.[5]

Avoid generating dust when transferring the solid material.[1][5]

Use appropriate tools, such as a spatula or scoop, for transferring the powder.[1]

Ensure that an eyewash station and safety shower are readily accessible in the work area.[5]
Storage:

o Store Val-gly in a tightly sealed container to prevent contamination and absorption of
moisture.
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o Keep the container in a cool, dry place away from incompatible materials.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following steps should be taken
immediately.

Incident First Aid and Spill Management Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.[3][6]

Remove contaminated clothing and wash the
Skin Contact affected skin area with soap and water. Seek

medical attention if irritation develops.[3][6]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if respiratory symptoms develop.[3][6]

Do not induce vomiting. Rinse the mouth with
Ingestion water and drink plenty of water. Seek medical

attention.[6]

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it
Spill Cleanup in a designated waste container. Clean the spill

area with a damp cloth. For larger spills, follow

institutional procedures for chemical spills.

Disposal Plan

Unused or waste Val-gly should be disposed of in accordance with institutional and local
regulations for non-hazardous chemical waste.

Disposal Steps:
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» Containerization: Collect waste Val-gly and any contaminated disposable materials (e.qg.,
gloves, weighing paper) in a clearly labeled, sealed container.

o Labeling: Label the waste container with the chemical name ("Val-gly" or "valylglycine") and
indicate that it is non-hazardous waste.

e Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup and disposal. Do not dispose of Val-gly down the drain or
in the regular trash unless explicitly permitted by your institution.

Experimental Workflow for Handling Val-gly

The following diagram illustrates the standard workflow for safely handling Val-gly in a
laboratory setting, from preparation to disposal.
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Val-gly Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Val-gly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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